Cas no 114013-52-4 (Elaiophylin,14-deethyl-14-methyl- (9CI))

• Product Name: Elaiophylin,14-deethyl-14-methyl- (9CI)
• CAS No: 114013-52-4
• MF: C₅₃H₈₆O₁₈
• MW: 1011.23915910721
• CID: 182326
• Update Time: 2024-02-29

Elaiophylin,14-deethyl-14-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Elaiophylin,14-deethyl-14-methyl- (9CI)
• EFOMYCIN G
• Efomycine G
• Elaiophylin, 14-deethyl-14-methyl-

• Inchi： 1S/C53H86O18/c1-13-37-34(10)71-53(63,25-41(37)67-45-23-39(55)49(61)36(12)65-45)32(8)47(59)30(6)51-27(3)19-15-17-20-42(56)68-50(26(2)18-14-16-21-43(57)69-51)29(5)46(58)31(7)52(62)24-40(28(4)33(9)70-52)66-44-22-38(54)48(60)35(11)64-44/h14-21,26-41,44-51,54-55,58-63H,13,22-25H2,1-12H3/b18-14+,19-15+,20-17+,21-16+/t26-,27-,28+,29-,30-,31-,32-,33+,34+,35-,36-,37+,38-,39-,40+,41+,44-,45-,46+,47+,48+,49+,50-,51-,52+,53+/m0/s1
• InChI Key： SGWODLSBUBNJEQ-JGHNYVBJSA-N
• SMILES： O([C@]1([H])O[C@@H](C)[C@@H](O)[C@@H](O)C1)[C@@H]1C[C@](O)([C@@H](C)[C@H](O)[C@@H]([C@]2([H])[C@H](C=CC=CC(O[C@]([H])([C@@H](C)[C@@H](O)[C@@H]([C@@]3(O[C@H](C)[C@@H](C)[C@H](O[C@]4([H])O[C@@H](C)[C@@H](O)[C@@H](O)C4)C3)O)C)[C@@H](C)C=CC=CC(=O)O2)=O)C)C)O[C@H](C)[C@H]1CC |t:24,26,62,64,&1:1,4,6,8,11,13,15,17,19,20,22,29,31,33,35,36,38,40,42,44,47,49,51,57,70,72|

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 1075.1±65.0 °C(Predicted)
• PSA: 52.54
• pka: 12.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues